Cas no 2034412-31-0 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide
• CAS No: 2034412-31-0
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 6279902
• PubChem ID: 121137472
• Update Time: 2025-10-31

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-methylsulfanylbenzamide
• F6438-3041
• 2034412-31-0
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-(methylthio)benzamide
• AKOS032456719
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-(methylsulfanyl)benzamide

• Inchi： 1S/C14H16N4O3S/c1-20-13-16-11(17-14(18-13)21-2)8-15-12(19)9-4-6-10(22-3)7-5-9/h4-7H,8H2,1-3H3,(H,15,19)
• InChI Key： PKMDXVBYZLCXOT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 320.09431156g/mol
• Monoisotopic Mass: 320.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide

Professional Introduction to N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide (CAS No. 2034412-31-0)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide (CAS No. 2034412-31-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a triazine core and a benzamide moiety, make it a subject of intense interest for scientists exploring novel drug candidates.

The triazine ring in N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide is a key structural component that contributes to its reactivity and biological interactions. Triazines are known for their ability to form stable complexes with various biological targets, making them valuable in the design of agrochemicals and pharmaceuticals. In recent years, researchers have been exploring the potential of triazine derivatives as intermediates in the synthesis of bioactive molecules. The dimethoxy substitution on the triazine ring enhances its solubility and bioavailability, which are critical factors for drug development.

The benzamide moiety in this compound adds another layer of functionality, providing a site for further chemical modification and interaction with biological targets. Benzamides are widely recognized for their role as pharmacophores in numerous therapeutic agents. They exhibit a range of biological activities, including anti-inflammatory, analgesic, and antiviral properties. The presence of a methylsulfanyl group at the 4-position of the benzamide further modulates its pharmacological profile, potentially enhancing its binding affinity to specific receptors or enzymes.

In the realm of pharmaceutical research, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide has been studied for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its promising activity against various disease-related targets. For instance, preliminary in vitro experiments suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The ability of the triazine and benzamide moieties to interact with biological pathways makes this molecule a compelling candidate for further investigation.

The synthesis of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the triazine core through condensation reactions involving diamines and dichloro compounds. Subsequent functionalization steps introduce the dimethoxy and methylsulfanyl groups onto the triazine ring. The benzamide moiety is then introduced through nucleophilic acyl substitution reactions.

The chemical properties of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide, including its solubility profile and stability under various conditions, are critical factors that influence its suitability for pharmaceutical applications. Researchers have conducted extensive studies to optimize these properties through structural modifications and formulation strategies. For example, solubility enhancements have been achieved by incorporating prodrugs or using co-solvents that improve bioavailability.

The pharmacokinetic behavior of this compound is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its potential as a drug candidate. These studies provide valuable insights into how the compound behaves within the body and guide further optimization efforts. Additionally, toxicological assessments have been performed to evaluate its safety profile.

In conclusion, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-(methylsulfanyl)benzamide (CAS No. 2034412-31-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule，its importance in drug discovery is likely to grow even further.